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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethylene glycol diacrylate
(TEGDA), a difunctional monomer with significant applications in polymer science, biomaterials,
and drug delivery systems. This document details its physicochemical properties, safety
information, polymerization behavior, and biological activity, offering detailed experimental
protocols and visual workflows for researchers.

Core Properties and Safety Information

Triethylene glycol diacrylate is a low-viscosity, high-reactivity monomer primarily used as a
crosslinking agent. Its structure, featuring two terminal acrylate groups connected by a flexible
triethylene glycol chain, allows for the rapid formation of robust, cross-linked polymer networks.

Physicochemical Data

The key physical and chemical properties of TEGDA are summarized below, providing
essential data for its application in various formulations.[1][2][3][4][5]
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Property Value Reference(s)
CAS Number 1680-21-3 [2]

Molecular Formula C12H1806 [6]

Molecular Weight 258.27 g/mol [31[6]
Appearance Clear, colorless liquid [1][5]

Odor Slight acrylic odor [1][5]

Density 1.10-1.11 g/cm3 at 25°C [1114]

Boiling Point >300°C [1][5]
Melting/Freezing Point -20°C [1][5]

Viscosity 10 - 25 mPa:-s at 25°C [11[5]
Flash Point >100°C [2]
Refractive Index (n20/D) 1.461 - 1.464 [4107]

Solubility

Sparingly soluble in water

[2]

Safety and Handling

TEGDA is classified as a hazardous substance. Proper personal protective equipment (PPE),

including gloves and eye protection, should be used during handling.[2] Work should be

conducted in a well-ventilated area.

Hazard Class &

Hazard Statement Pictogram Reference(s)
Category
) o H315: Causes skin
Skin Irritation 2 o GHSO07 [2][8]
irritation
o H319: Causes serious
Eye Irritation 2 S GHSO07 [2][8]
eye irritation
) o H317: May cause an
Skin Sensitization 1 ) i ) GHSO07 [2][8]
allergic skin reaction
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Precautionary Statements: P261, P264, P272, P280, P302+P352, P305+P351+P338[2][4]

Applications in Research and Drug Delivery

TEGDA's properties make it a valuable component in various advanced applications. Its
primary function is as a crosslinking agent in free-radical polymerization.[9]

o Hydrogels for Drug Delivery: As a polyethylene glycol (PEG)-containing monomer, TEGDA is
used to synthesize hydrogels.[7] These cross-linked networks can encapsulate therapeutic
agents, allowing for their controlled and sustained release.[7]

o Biomaterials and Tissue Engineering: Photopolymerizable TEGDA-based hydrogels serve as
scaffolds in tissue engineering, providing a synthetic extracellular matrix that can be
functionalized to support cell adhesion and growth.[10][11]

o UV/EB-Curable Systems: Its high reactivity enables rapid curing under UV or electron beam
(EB) radiation, making it ideal for high-performance coatings, adhesives, and printing inks.[5]

[9]

» 3D Printing Resins: TEGDA is a key component in resins for vat photopolymerization 3D
printing, where its low viscosity and fast curing speed are advantageous.[5]

Polymerization and Material Characterization

TEGDA readily undergoes free-radical polymerization. The two acrylate groups allow it to act
as a crosslinker, forming a three-dimensional polymer network. This reaction can be initiated
thermally or photochemically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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